Lithium;6-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• IUPAC Name: lithium;6-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• InChI: InChI=1S/C8H11N3O2.Li/c1-5-2-3-6-9-10-7(8(12)13)11(6)4-5;/h5H,2-4H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key: PUYAWOXZBNHVEM-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1CCC2=NN=C(N2C1)C(=O)[O-]
• Molecular Formula: C8H10LiN3O2
• Molecular Weight: 187.2 g/mol

Description

The compound “Lithium;6-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate” is a derivative of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine. It is part of a focused small molecule library of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazines. These compounds are used as building blocks in medicinal chemistry.

Synthesis Analysis

The synthesis of these compounds involves the use of commercially available non-expensive reagents. The methods provide quick and multigram access to the target derivatives. The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3.

Scientific Research Applications

Antidiabetic Agents

THTP derivatives have shown promise as antidiabetic agents. . This compound inhibits dipeptidyl peptidase 4 (DPP-4), enhancing insulin secretion and controlling blood glucose levels.

Neurokinin-3 Receptor Antagonists

Researchers have explored THTP-based compounds as potential therapeutics for sex hormone disorders. . This receptor plays a role in regulating sex hormones, making it a relevant target for drug development.

Antitumor Agents

. This highlights the compound’s potential in cancer therapy.

Anti-Inflammatory Agents

Several THTP derivatives, including P2X7 antagonists , have been studied for their anti-inflammatory properties. .

Other Therapeutic Applications

. Their diverse pharmacological profiles make them intriguing candidates for further research.

Future Directions

The future directions for this compound involve further synthetic application of the library members for medicinally oriented synthesis. The potential of these compounds to act as therapeutic agents or their precursors suggests they may have applications in the development of new drugs.

Mechanism of Action

Target of Action

• Lithium ions (Li⁺) are known to modulate various cellular processes, including neurotransmission, gene expression, and intracellular signaling pathways. One intriguing mechanism by which lithium may influence G-protein function is by modulating the post-translational modification of ADP-ribosylation of G-proteins catalyzed by endogenous enzymes .